Cas no 1596939-60-4 (methyl 4-amino-2-cyclopropylpyrimidine-5-carboxylate)

• Product Name: methyl 4-amino-2-cyclopropylpyrimidine-5-carboxylate
• CAS No: 1596939-60-4
• MF: C₉H₁₁N₃O₂
• MW: 193.202541589737
• CID: 6603306
• PubChem ID: 116646613
• Update Time: 2025-08-05

methyl 4-amino-2-cyclopropylpyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-2-cyclopropylpyrimidine-5-carboxylate
• 1596939-60-4
• EN300-2008307

• Inchi： 1S/C9H11N3O2/c1-14-9(13)6-4-11-8(5-2-3-5)12-7(6)10/h4-5H,2-3H2,1H3,(H2,10,11,12)
• InChI Key： MXJSFSAIKLBJLF-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=NC(C2CC2)=NC=1N)=O

Computed Properties

• Exact Mass: 193.085126602g/mol
• Monoisotopic Mass: 193.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 78.1Ų

Additional information on methyl 4-amino-2-cyclopropylpyrimidine-5-carboxylate

Methyl 4-Amino-2-Cyclopropylpyrimidine-5-Carboxylate

The compound methyl 4-amino-2-cyclopropylpyrimidine-5-carboxylate (CAS No. 1596939-60-4) is a synthetic organic compound with a unique structure that has garnered attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities and applications in drug discovery. The molecule consists of a pyrimidine ring substituted with an amino group at position 4, a cyclopropyl group at position 2, and a methyl ester at position 5. These structural features contribute to its potential as a lead compound in the development of novel therapeutic agents.

Recent studies have highlighted the importance of pyrimidine derivatives in targeting various biological pathways, including those involved in cancer, inflammation, and infectious diseases. The cyclopropyl group in this compound is particularly interesting due to its ability to induce strain and enhance molecular recognition. This structural property can potentially improve the binding affinity of the compound to its target proteins, making it a promising candidate for drug design. Additionally, the methyl ester group at position 5 may influence the compound's solubility and bioavailability, which are critical factors in drug delivery.

One of the most notable advancements in the study of methyl 4-amino-2-cyclopropylpyrimidine-5-carboxylate involves its role as a potential anticancer agent. Researchers have explored its ability to inhibit key enzymes and proteins involved in tumor growth and metastasis. For instance, preclinical studies have demonstrated that this compound exhibits selective cytotoxicity against cancer cells while sparing normal cells, indicating its potential as a targeted therapy. Furthermore, its ability to modulate signaling pathways such as the PI3K/AKT/mTOR pathway has been extensively investigated, providing insights into its mechanism of action.

In addition to its therapeutic potential, methyl 4-amino-2-cyclopropylpyrimidine-5-carboxylate has also been studied for its role in anti-inflammatory and immunomodulatory activities. Experimental data suggest that this compound can suppress pro-inflammatory cytokines and inhibit the activation of immune cells, making it a candidate for treating inflammatory diseases such as arthritis and autoimmune disorders. These findings underscore the versatility of pyrimidine derivatives in addressing multiple disease states.

The synthesis of methyl 4-amino-2-cyclopropylpyrimidine-5-carboxylate involves a multi-step process that combines principles from organic chemistry and catalysis. Researchers have optimized reaction conditions to achieve high yields and purity, ensuring that the compound is suitable for both preclinical and clinical studies. The use of advanced techniques such as microwave-assisted synthesis and continuous flow chemistry has further enhanced the efficiency of its production.

Looking ahead, ongoing research aims to further elucidate the pharmacokinetic properties of methyl 4-amino-2-cyclopropylpyrimidine-5-carboxylate, including its absorption, distribution, metabolism, and excretion profiles. Understanding these parameters is essential for determining its suitability as an oral or parenteral drug delivery candidate. Additionally, efforts are underway to identify biomarkers that predict patient response to this compound, which could pave the way for personalized medicine approaches.

In conclusion, methyl 4-amino-2-cyclopropylpyrimidine-5-carboxylate represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with promising biological activities, positions it as a valuable tool in drug discovery and development. As research continues to uncover its full potential, this compound holds great promise for addressing unmet medical needs across various therapeutic areas.